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Compound of Interest

1-(4-Hydroxypiperidin-1-
Compound Name:
yl)ethanone

cat. No.: B1337775

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-(4-Hydroxypiperidin-1-
yl)ethanone (CAS No: 4045-22-1). The following procedures are designed to ensure the safe
handling of this compound and to provide clear, actionable steps for its use and disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-(4-Hydroxypiperidin-1-
yl)ethanone is provided below.
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Property Value Reference
CAS Number 4045-22-1 [1112]
Molecular Formula C7H13NO2 [11[2][3]
Molecular Weight 143.18 g/mol [11[3]
Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility No data available

Room Temperature, in a dry
Storage Temperature [1]
area

Hazard Identification and Personal Protective
Equipment (PPE)

1-(4-Hydroxypiperidin-1-yl)ethanone is classified as a hazardous chemical. It is crucial to use
appropriate personal protective equipment to minimize exposure and ensure personal safety.[1]

GHS Hazard Classification:

» Skin Corrosion/Irritation: Category 2[1]

o Serious Eye Damage/Eye Irritation: Category 2A[1]

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]
Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
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A comprehensive list of recommended PPE is detailed in the table below.

PPE Category

Item

Standard/Specification

Eye and Face Protection

Safety glasses with side-

shields or face shield

NIOSH (US) or EN 166 (EU)
approved[1]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves)

Inspect prior to use[1][4]

Body Protection

Laboratory coat, impervious

clothing

To cover as much skin as
possible[4][5]

Respiratory Protection

Suitable respirator

Use in well-ventilated areas. If
exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.[5][6]

Operational and Disposal Plans

Handling and Storage:

First Aid Measures:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[5]

Ensure adequate ventilation in areas where the chemical is handled.[1][5]

Store in a tightly closed container in a dry and well-ventilated place.[7]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[1]

Spill and Leak Procedures:

o Wear appropriate personal protective equipment.[1][5]

e Avoid dust formation.[1]

e Ensure adequate ventilation.[1]

e Do not let the product enter drains.[1][7]

e Sweep up and shovel the material.[1]

o Collect the spilled material in a suitable, closed container for disposal.[1]
Disposal:

e Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal
company.[1]

» Contact a licensed professional waste disposal service to dispose of this material.[1]
e Dispose of contaminated packaging as unused product.[1]

Chemical Spill Response Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of 1-(4-
Hydroxypiperidin-1-yl)ethanone.
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Chemical Spill Response Workflow

Assess Spill Size
and Immediate Risk
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y

Notify Lab Supervisor
and Safety Officer

Don Appropriate PPE:
- Gloves
- Goggles/Face Shield
- Lab Coat
- Respirator (if needed)

Contain Spill with
Inert Absorbent Material

Carefully Collect
Contaminated Material
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste
According to Institutional
and Local Regulations

Restock Spill Kit

Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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